Cas no 141849-62-9 (3-Phenylthiomorpholine)

• Product Name: 3-Phenylthiomorpholine
• CAS No: 141849-62-9
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• MDL: MFCD03002059
• CID: 64694
• PubChem ID: 4685153
• Update Time: 2025-04-18

3-Phenylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylthiomorpholine
• 3-Phenyl-1,4-thiazane
• Thiomorpholine,3-phenyl
• Thiomorpholine,3-phenyl-, (?à)-
• EN300-78974
• SCHEMBL2331878
• DTXSID30405549
• AMY14811
• 3-phenylthiomorpholine, AldrichCPR
• CS-0006430
• MFCD03002059
• FT-0643331
• 3-phenyl thiomorpholine
• A807817
• AKOS006227797
• 141849-62-9
• Z1201621925
• FS-3031
• DB-042586

• MDL： MFCD03002059
• Inchi： 1S/C10H13NS/c1-2-4-9(5-3-1)10-8-12-7-6-11-10/h1-5,10-11H,6-8H2
• InChI Key： JIBMCWSAEWAKIP-UHFFFAOYSA-N
• SMILES： S1CCNC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 179.07700
• Monoisotopic Mass: 179.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Solid
• Density: 1.079 g/cm3
• Boiling Point: 305.1°C at 760 mmHg
• Flash Point: 138.3°C
• PSA: 37.33000
• LogP: 2.39290

3-Phenylthiomorpholine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines